Cas no 1208701-79-4 (N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide)

• Product Name: N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide
• CAS No: 1208701-79-4
• MF: C₂₁H₂₄N₄O₂S
• MW: 396.505863189697
• CID: 847926
• Update Time: 2025-05-24

N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[2-[4-(4-methoxyphenyl)-1-piperazinyl]ethyl]-
• N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)benzo[d]thiazole-2-carboxamide
• N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C21H24N4O2S/c1-27-17-8-6-16(7-9-17)25-14-12-24(13-15-25)11-10-22-20(26)21-23-18-4-2-3-5-19(18)28-21/h2-9H,10-15H2,1H3,(H,22,26)
• InChI Key： ZMEPJUFSAMCISC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NCCN1CCN(C2C=CC(=CC=2)OC)CC1)=O

Computed Properties

• Exact Mass: 396.162
• Monoisotopic Mass: 396.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide

N-{2-[4-(4-Methoxyphenyl)piperazin-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1208701-79-4, known as N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a piperazine ring system with a benzothiazole moiety, both of which are well-known for their versatility in chemical synthesis and biological activity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The presence of the piperazine group in this compound further enhances its pharmacological properties, making it a promising candidate for various therapeutic applications. Researchers have also explored the potential of this compound as a building block for more complex molecular architectures, leveraging its reactivity and structural flexibility.

The synthesis of N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide involves a multi-step process that typically begins with the preparation of the piperazine derivative. This is followed by a series of coupling reactions to introduce the benzothiazole moiety and the methoxyphenyl substituent. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and scalability of this process.

In terms of applications, this compound has shown remarkable potential in the field of materials science. Its ability to form stable coordination complexes with transition metals makes it an attractive candidate for use in catalysis and sensor development. Additionally, the compound's fluorescence properties have been exploited in bioimaging applications, where it serves as a probe for detecting specific biomolecules with high sensitivity.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the benzothiazole moiety plays a critical role in modulating the compound's electronic structure, which is essential for its performance in optoelectronic devices. These findings have opened new avenues for its application in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic cells.

Furthermore, the methoxyphenyl substituent in this compound contributes to its hydrophobicity and lipophilicity, which are crucial properties for drug delivery systems. Researchers have explored the use of this compound as a carrier for hydrophobic drugs, demonstrating its ability to enhance drug solubility and bioavailability. This has positioned it as a valuable tool in pharmaceutical research and development.

In conclusion, N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its favorable chemical and physical properties, makes it an invaluable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in shaping the future of materials science and pharmaceutical development.